Cas no 30235-26-8 (4-(pyridin-2-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(pyridin-2-yl)-1,3-thiazol-2-amine
• CAS No: 30235-26-8
• MF: C₈H₇N₃S
• MW: 177.226279497147
• MDL: MFCD00460417
• CID: 303941
• PubChem ID: 1092459
• Update Time: 2025-05-22

4-(pyridin-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-2-yl)thiazol-2-amine
• 2-Amino-4-(2-pyridyl)thiazole
• 2-Thiazolamine,4-(2-pyridinyl)-
• 4-(2-Pyridinyl)-2-thiazolamine
• 4-(Pyridin-2-yl)thiazol-2-yl]amine
• 4-pyridin-2-yl-1,3-thiazol-2-amine
• 4-Pyridin-2-yl-thiazol-2-ylamine
• 4-Pyridin-2-yl-thiazole-2-ylamine
• 4-(pyridin-2-yl)-1,3-thiazol-2-amine
• SCHEMBL128834
• 2-THIAZOLAMINE, 4-(2-PYRIDINYL)-
• 4-(2-pyridyl)thiazol-2-amine
• CHEMBL3104427
• Q-103379
• ZTI
• MFCD00460417
• CS-0072865
• FS-1484
• 4-(2-PYRIDINYL)THIAZOL-2-AMINE
• 2-amino-4-(2-pyridyl)thiazole, AldrichCPR
• FT-0650195
• AKOS000112503
• 4-(2-pyridinyl)-1,3-thiazol-2-amine
• DTXSID20360239
• 30235-26-8
• AB06091
• Oprea1_848403
• AC-25802
• AM20051051
• Z56917889
• EN300-02253
• F0447-0233
• 4-(pyridine-2-yl)thiazole-2-amine
• BB 0256715
• 4-(2-pyridyl)(1,3-thiazol-2-yl)amine
• BAS 08770232
• ALBB-015739
• DB-068252
• STK729294

• MDL： MFCD00460417
• Inchi： 1S/C8H7N3S/c9-8-11-7(5-12-8)6-3-1-2-4-10-6/h1-5H,(H2,9,11)
• InChI Key： BLKHMTAXNXLDJP-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 177.03600
• Monoisotopic Mass: 177.036068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80
• XLogP3: 1.2

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Melting Point: 135-137 °C
• Boiling Point: 383.6°C at 760 mmHg
• Flash Point: 56.8±15.6 °C
• Refractive Index: 1.669
• PSA: 80.04000
• LogP: 2.36850

4-(pyridin-2-yl)-1,3-thiazol-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 4-(pyridin-2-yl)-1,3-thiazol-2-amine

Comprehensive Overview of 4-(pyridin-2-yl)-1,3-thiazol-2-amine (CAS No. 30235-26-8): Properties, Applications, and Research Insights

4-(pyridin-2-yl)-1,3-thiazol-2-amine, identified by its CAS number 30235-26-8, is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a pyridine-thiazole hybrid scaffold, a structural motif known for its versatility in drug discovery and organic synthesis. Its unique molecular architecture, combining a pyridinyl moiety with a 2-aminothiazole group, enables diverse interactions with biological targets, making it a valuable building block for medicinal chemistry.

In recent years, the demand for thiazole derivatives like 4-(pyridin-2-yl)-1,3-thiazol-2-amine has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential applications in cancer therapy, where small-molecule modulators of signaling pathways are highly sought after. The compound’s ability to chelate metal ions also opens avenues in catalysis and sensor development, aligning with the growing focus on green chemistry and sustainable technologies.

Synthetic routes to CAS 30235-26-8 often involve cyclization reactions of 2-aminopyridine with α-haloketones or thiourea derivatives, followed by purification via column chromatography. Analytical characterization typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its purity and structural integrity. These methodologies are critical for ensuring reproducibility in academic and industrial settings, where high-throughput screening of compound libraries is commonplace.

From a commercial perspective, 4-(pyridin-2-yl)-1,3-thiazol-2-amine is available through specialized chemical suppliers catering to drug discovery and agrochemical research. Its pricing and availability are influenced by factors such as scale-up challenges and regulatory compliance, topics frequently searched by procurement professionals. Additionally, its stability under ambient conditions and compatibility with solvent-free reactions make it a candidate for industrial-scale applications.

Emerging trends highlight the compound’s relevance in computational chemistry, where molecular docking studies predict its binding affinity for enzyme active sites. This aligns with the broader interest in AI-driven drug design, a hot topic in scientific forums. Furthermore, its electrochemical properties are being explored for energy storage solutions, resonating with the global push toward renewable energy technologies.

In summary, 30235-26-8 exemplifies the intersection of structural ingenuity and multidisciplinary utility. As research continues to uncover its potential, this compound remains a focal point for innovations in life sciences and advanced materials, addressing both current challenges and future opportunities.